Cas no 718640-74-5 (Benzonitrile, 3-(1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzonitrile, 3-(1,3,2-dioxaborolan-2-yl)-
• CAS No: 718640-74-5
• MF: C₉H₈BNO₂
• MW: 172.976322174072
• CID: 544936
• PubChem ID: 66738348
• Update Time: 2025-04-19

Benzonitrile, 3-(1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(1,3,2-dioxaborolan-2-yl)-
• 3-(1,3,2-dioxaborolan-2-yl)benzonitrile
• 718640-74-5
• SCHEMBL595159
• GDUXKUYAOLDWIU-UHFFFAOYSA-N
• 2-(3-cyanophenyl)[1,3,2]-dioxaborolane
• 2-(3-cyanophenyl)-[1,3,2]-dioxaborolane
• DTXSID10735674

• Inchi： 1S/C9H8BNO2/c11-7-8-2-1-3-9(6-8)10-12-4-5-13-10/h1-3,6H,4-5H2
• InChI Key： GDUXKUYAOLDWIU-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C#N)C=2)OCC1

Computed Properties

• Exact Mass: 172.06844
• Monoisotopic Mass: 173.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25